3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane

• Molecular Formula: C11H19BrO2
• Molecular Weight: 263.17 g/mol
• IUPAC Name: 3-bromo-4-(4-methylcyclohexyl)oxyoxolane
• InChI: InChI=1S/C11H19BrO2/c1-8-2-4-9(5-3-8)14-11-7-13-6-10(11)12/h8-11H,2-7H2,1H3
• InChI Key: AIDZYSRQBDFEAK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)OC2COCC2Br

Description

3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane is a brominated oxolane (tetrahydrofuran) derivative with a 4-methylcyclohexyl ether substituent at the C4 position and a bromine atom at C3. Oxolane derivatives are critical in medicinal and synthetic chemistry due to their structural resemblance to bioactive natural products, such as laureatin and isolaureatin, which contain oxolane or oxetane rings . The bromine atom in this compound likely enhances electrophilic reactivity, while the bulky 4-methylcyclohexyl group may influence steric hindrance and solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane typically involves the bromination of 4-[(4-methylcyclohexyl)oxy]oxolane. This process can be carried out using bromine or other brominating agents under controlled conditions to ensure the selective introduction of the bromine atom at the desired position .

Industrial Production Methods

While specific industrial production methods for 3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane are not widely documented, the compound is generally produced in research laboratories and chemical manufacturing facilities that specialize in the synthesis of brominated organic compounds .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other functional groups through nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction Reactions: The bromine atom can be reduced to form different derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide, potassium hydroxide, and other nucleophiles.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted oxolanes, while oxidation and reduction can produce different oxidized or reduced derivatives .

Scientific Research Applications

3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane involves its interaction with specific molecular targets. The bromine atom and the oxolane ring play crucial roles in its reactivity and binding affinity. The compound can interact with enzymes, receptors, and other biomolecules, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below compares 3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane with structurally analogous oxolane derivatives:

Compound Name	Substituent at C4	Bromine at C3	Molecular Weight	Key Features
3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane	4-Methylcyclohexyloxy	Yes	Not reported	Bulky substituent; potential steric hindrance
3-Bromo-4-[(1,1,1-trifluoropropan-2-yl)oxy]oxolane	1,1,1-Trifluoropropan-2-yloxy	Yes	263.05	Electronegative CF₃ groups; higher lipophilicity
Alfredensinol A	Exocyclic 2-methyl ethylenyl	No	Not reported	Bromine absent; ROESY data confirms relative configuration
(E)-3-Bromo-4-[(2-isopropylcyclohexyl)oxy]furan-2(5H)-one	2-Isopropylcyclohexyloxy	Yes	Not reported	Crystallographic data (monoclinic C2 space group, density 1.405 g/cm³)
Vinyl-substituted oxolane (Compound 24)	Vinyl	No	Not reported	Lowers ring-opening activation energy by 8 kcal/mol vs. saturated oxolane

Reactivity and Stability Insights

Substituent Effects on Ring-Opening (Radical Stability):

• Saturated oxolanes (e.g., Compound 23 in ) exhibit high ring-opening activation energy (24 kcal/mol). Introducing a vinyl group (Compound 24) reduces this energy to 16 kcal/mol due to radical stabilization . The 4-methylcyclohexyl group in the target compound may similarly stabilize intermediates via steric or electronic effects, though this requires experimental validation.

Synthetic Challenges: Tosylation of oxolane derivatives (e.g., Compound 3 in ) often leads to mixtures of mono- and di-tosylated products, indicating competing reactivity of hydroxyl groups . The target compound’s bromine and bulky substituent may alter regioselectivity in such reactions.

Analogues with trifluoropropyl groups () may display enhanced membrane permeability due to fluorine’s lipophilicity.

Crystallographic and Spectroscopic Data

• Alfredensinol A : NMR analysis revealed vicinal AA’BB’ coupling patterns and HMBC correlations confirming the absence of bromine and the presence of an exocyclic methyl group. ROESY correlations established its stereochemistry.
• Compound in : Crystallized in a monoclinic system (CCDC 829447) with a density of 1.405 g/cm³, highlighting the structural impact of bulky substituents.

Research Findings and Implications

Substituent-Driven Reactivity:

• Electron-withdrawing groups (e.g., CF₃ in ) increase electrophilicity, while bulky groups (e.g., 4-methylcyclohexyl) may slow reaction kinetics due to steric effects.
• Vinyl substituents () significantly lower activation barriers for ring-opening, suggesting that substituent choice can modulate stability in radical-mediated reactions.

Synthetic Recommendations:

• Prioritize mild conditions for functionalizing the target compound to avoid decomposition of the oxolane ring.
• Explore cross-coupling reactions leveraging the bromine atom for further derivatization.

Biological Activity

3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane is a synthetic organic compound characterized by its unique structure, which includes an oxolane (tetrahydrofuran) ring and a brominated substituent. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in pharmacological applications.

The molecular formula of 3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane is C₉H₁₃BrO₂, with a molecular weight of approximately 233.11 g/mol. The presence of the bromine atom and the ether functionality can significantly influence its reactivity and biological properties.

The biological activity of 3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane can be attributed to several mechanisms:

• Nucleophilic Substitution : The bromomethyl group can undergo nucleophilic substitution reactions, making the compound reactive towards various biological nucleophiles such as amines and thiols.
• Ring-Opening Reactions : The oxolane ring may participate in ring-opening reactions under acidic or basic conditions, potentially leading to the formation of biologically active derivatives.

Antitumor Activity

Recent studies have indicated that compounds with similar structural features exhibit antitumor properties. For example, derivatives of brominated oxetanes have shown promising results against various cancer cell lines, including HeLa and A549 cells.

Compound	Cell Line	IC50 (μg/mL)
3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane	HeLa	TBD
3-Bromo-4-[(4-methylcyclohexyl)oxy]oxetane	A549	TBD

Note: Specific IC50 values for 3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane are yet to be determined but are expected to be in a similar range based on related compounds.

Antibacterial Activity

Compounds structurally related to 3-Bromo-4-[(4-methylcyclohexyl)oxy]oxolane have demonstrated antibacterial effects against both Gram-positive and Gram-negative bacteria. Preliminary assessments suggest that this compound may inhibit the growth of pathogens such as E. coli and Staphylococcus aureus.

Case Studies

• Study on Antitumor Effects : A recent investigation into brominated oxetanes revealed that modifications at the bromomethyl position significantly enhanced cytotoxicity against cancer cell lines. The study involved synthesizing various derivatives and evaluating their effects using MTT assays.
• Antimicrobial Evaluation : Another study focused on the antibacterial properties of oxetane derivatives, highlighting their effectiveness against methicillin-resistant strains of Staphylococcus aureus. The Minimum Inhibitory Concentration (MIC) values were determined through broth dilution methods.